Cas no 280-28-4 (1,5-Diazabicyclo[3.2.1]octane(7CI,8CI,9CI))

• Product Name: 1,5-Diazabicyclo[3.2.1]octane(7CI,8CI,9CI)
• CAS No: 280-28-4
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 272694
• PubChem ID: 136099
• Update Time: 2025-04-19

1,5-Diazabicyclo[3.2.1]octane(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazabicyclo[3.2.1]octane(7CI,8CI,9CI)
• 1,5-diazabicyclo[3.2.1]octane
• 1,5-Diazabicyclo(3.2.1)octane
• SCHEMBL6859514
• 280-28-4
• DTXSID80182277

• Inchi： 1S/C6H12N2/c1-2-7-4-5-8(3-1)6-7/h1-6H2
• InChI Key： WYQMORNXPLBZBV-UHFFFAOYSA-N
• SMILES： N12CCCN(CC1)C2

Computed Properties

• Exact Mass: 112.10016
• Monoisotopic Mass: 112.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 144.9°C at 760 mmHg
• Flash Point: 34.1°C
• Refractive Index: 1.56
• PSA: 6.48